4'-Hydroxypiptocarphin A
4'-Hydroxypiptocarphin A
Brand Name:
Vulcanchem
CAS No.:
103994-39-4
VCID:
VC21198082
InChI:
InChI=1S/C21H26O10/c1-11(9-22)17(24)29-15-8-20(4,26)21(27)6-5-19(3,31-21)7-14-16(15)13(18(25)30-14)10-28-12(2)23/h7,15,22,26-27H,1,5-6,8-10H2,2-4H3/b14-7+/t15-,19+,20+,21-/m0/s1
SMILES:
CC(=O)OCC1=C2C(CC(C3(CCC(O3)(C=C2OC1=O)C)O)(C)O)OC(=O)C(=C)CO
Molecular Formula:
C21H26O10
Molecular Weight:
438.4 g/mol
4'-Hydroxypiptocarphin A
CAS No.: 103994-39-4
Cat. No.: VC21198082
Molecular Formula: C21H26O10
Molecular Weight: 438.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103994-39-4 |
|---|---|
| Molecular Formula | C21H26O10 |
| Molecular Weight | 438.4 g/mol |
| IUPAC Name | [(1R,2E,8S,10R,11S)-6-(acetyloxymethyl)-10,11-dihydroxy-1,10-dimethyl-5-oxo-4,14-dioxatricyclo[9.2.1.03,7]tetradeca-2,6-dien-8-yl] 2-(hydroxymethyl)prop-2-enoate |
| Standard InChI | InChI=1S/C21H26O10/c1-11(9-22)17(24)29-15-8-20(4,26)21(27)6-5-19(3,31-21)7-14-16(15)13(18(25)30-14)10-28-12(2)23/h7,15,22,26-27H,1,5-6,8-10H2,2-4H3/b14-7+/t15-,19+,20+,21-/m0/s1 |
| Standard InChI Key | KSDTVMYGKXHKCB-YWZRXWCYSA-N |
| Isomeric SMILES | CC(=O)OCC1=C/2[C@H](C[C@@]([C@@]3(CC[C@@](O3)(/C=C2/OC1=O)C)O)(C)O)OC(=O)C(=C)CO |
| SMILES | CC(=O)OCC1=C2C(CC(C3(CCC(O3)(C=C2OC1=O)C)O)(C)O)OC(=O)C(=C)CO |
| Canonical SMILES | CC(=O)OCC1=C2C(CC(C3(CCC(O3)(C=C2OC1=O)C)O)(C)O)OC(=O)C(=C)CO |
| Appearance | Powder |
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